N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C15H14F3N5O4/c1-21-12(15(16,17)18)20-23(13(21)25)7-6-19-11(24)8-22-9-4-2-3-5-10(9)27-14(22)26/h2-5H,6-8H2,1H3,(H,19,24)
• InChI Key: QNISUXSFVYQSTM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)CN2C3=CC=CC=C3OC2=O)C(F)(F)F
• Molecular Formula: C15H14F3N5O4
• Molecular Weight: 385.30 g/mol

Description

N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C15H14F3N5O4 and its molecular weight is 385.303. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Scientific research has focused on the synthesis and structural analysis of compounds with structures similar to the specified chemical, exploring their synthesis methods, crystal structures, and theoretical studies. For instance, one study elaborated on the click one-pot synthesis of 1,4,5-trisubstituted 1,2,3-triazoles, analyzing their spectral properties, crystal structures, and density functional theory (DFT) studies. This research provided insights into the stability and reactivity of these compounds through molecular electrostatic potential and frontier molecular orbital analysis, also assessing their cytotoxicity via brine shrimp assay (Ahmed et al., 2016).

Potential Biological Applications

Another area of interest is the exploration of potential biological applications, such as antimicrobial and antifungal activities. For example, derivatives of benzo[d]oxazol-2(3H)-ones were investigated for their inhibitory activity against Mycobacterium tuberculosis, highlighting the potential for novel therapeutic agents (Pedgaonkar et al., 2014). Similarly, new synthetic 1,2,4-triazole derivatives were examined for their cholinesterase inhibition properties, indicating their possible use in treating neurodegenerative diseases (Riaz et al., 2020).

Chemical Modifications and Derivatives

Research has also focused on the chemical modifications and synthesis of various derivatives to explore different biological activities. For instance, the synthesis of N-(5-(Substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine from 4-Amino-4H-1,2,4-triazole provided insights into structural characterization and potential biological relevance (Panchal & Patel, 2011). Additionally, the development of novel imines and thiazolidinones for antimicrobial evaluation underscored the importance of structural modifications in enhancing biological efficacy (Fuloria et al., 2009).

Mechanism of Action

Triazoles

are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms . They are known to bind with high affinity to multiple receptors, making them versatile in their biological activities . Triazoles have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Indole derivatives

, on the other hand, are aromatic compounds that contain the indole nucleus. They have been found in many important synthetic drug molecules and have shown clinical and biological applications . Indole derivatives possess various biological activities similar to triazoles .